Cas no 1260589-93-2 (tert-butyl N-[(1S,3R)-3-acetyl-2,2-dimethyl-cyclobutyl]carbamate)

• Product Name: tert-butyl N-[(1S,3R)-3-acetyl-2,2-dimethyl-cyclobutyl]carbamate
• CAS No: 1260589-93-2
• MF: C₁₃H₂₃NO₃
• MW: 241.33
• MDL: MFCD08706263
• CID: 5095994
• PubChem ID: 26385534
• Update Time: 2026-03-02

tert-butyl N-[(1S,3R)-3-acetyl-2,2-dimethyl-cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1S,3R)-3-acetyl-2,2-dimethyl-cyclobutyl]carbamate
• 1260589-93-2
• CS-0309573
• PS-16346
• D79000
• 188918-44-7
• MFCD08706263
• TERT-BUTYL N-[(1S,3R)-3-ACETYL-2,2-DIMETHYLCYCLOBUTYL]CARBAMATE
• (1S,3R)-1-(Boc-amino)-3-acetyl-2,2-dimethylcyclobutane
• t-Butyl N-[(1S,3R)-3-acetyl-2,2-dimethyl-cyclobutyl]carbamate
• tert-Butyl ((1S,3R)-3-acetyl-2,2-dimethylcyclobutyl)carbamate
• Tert-butyln-[(1s,3r)-3-acetyl-2,2-dimethyl-cyclobutyl]carbamate
• [S,R]-(3-ACETYL-2,2-DIMETHYL-CYCLOBUTYL)-CARBAMIC ACID TERT-BUTYL ESTER

• MDL： MFCD08706263
• Inchi： 1S/C13H23NO3/c1-8(15)9-7-10(13(9,5)6)14-11(16)17-12(2,3)4/h9-10H,7H2,1-6H3,(H,14,16)/t9-,10-/m0/s1
• InChI Key： ZFPHIYJPTMJYMI-UWVGGRQHSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1C[C@@H](C(C)=O)C1(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[(1S,3R)-3-acetyl-2,2-dimethyl-cyclobutyl]carbamate

tert-butyl N-[(1S,3R)-3-acetyl-2,2-dimethyl-cyclobutyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(1S,3R)-3-acetyl-2,2-dimethyl-cyclobutyl]carbamate, identified by the CAS number 1260589-93-2, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in drug development, material science, and advanced chemical synthesis. Recent studies have highlighted its role in enhancing the stability and bioavailability of pharmaceutical agents, making it a subject of interest for researchers and industry professionals alike.

The structural composition of tert-butyl N-[(1S,3R)-3-acetyl-2,2-dimethyl-cyclobutyl]carbamate is characterized by a cyclobutane ring system with specific stereochemistry. The (1S,3R) configuration plays a crucial role in determining its physical and chemical properties. The presence of the tert-butyl group and the acetyl substituent further enhances its stability and reactivity. These features make it an ideal candidate for exploring novel synthetic pathways and for use as an intermediate in the production of complex molecules.

In recent years, advancements in chiral chemistry have led to a deeper understanding of the stereochemical influences on molecular behavior. The compound's stereochemistry has been extensively studied to optimize its performance in asymmetric synthesis. Researchers have employed cutting-edge techniques such as X-ray crystallography and computational modeling to elucidate its three-dimensional structure. These insights have paved the way for innovative applications in enantioselective catalysis and the synthesis of biologically active compounds.

The CAS number 1260589-93-2 is often referenced in scientific literature when discussing this compound's role in drug delivery systems. Its ability to act as a prodrug carrier has been explored in several studies, where it has demonstrated potential in improving the pharmacokinetic profiles of therapeutic agents. This capability is attributed to its unique balance of lipophilicity and hydrophilicity, which facilitates optimal absorption and distribution within biological systems.

Beyond pharmaceutical applications, tert-butyl N-[(1S,3R)-3-acetyl-2,2-dimethyl-cyclobutyl]carbamate has shown promise in material science. Its structural rigidity and thermal stability make it a valuable component in the development of advanced polymers and composite materials. Recent research has focused on its use as a building block for high-performance polymers with tailored mechanical properties.

In conclusion, the compound tert-butyl N-[(1S,3R)-3-acetyl-2,2-dimethyl-cyclobutyl]carbamate, with CAS number 1260589-93-2, represents a significant advancement in organic chemistry. Its versatile properties and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.